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Compound of Interest

Compound Name: Topoisomerase II inhibitor 13

Cat. No.: B10801947 Get Quote

Chemical Name: 4-(5-(4-chloro-3-nitrophenyl)furan-2-yl)-4-oxobut-2-enoic acid

CAS Number: 451515-89-2

Molecular Formula: C₁₄H₈ClNO₆

Molecular Weight: 337.67 g/mol

Introduction
Topoisomerase II inhibitor 13 is a chemical compound identified as an inhibitor of

Topoisomerase II, a critical enzyme in DNA replication and chromosome organization. Due to

its inhibitory action, this compound has been investigated for its potential as an anti-

proliferative agent, particularly in cancer research. This technical guide provides a summary of

the available information on this compound, including its properties, biological activity, and the

methodologies used for its characterization.

Physicochemical Properties
A summary of the known physicochemical properties of Topoisomerase II inhibitor 13 is

presented in Table 1.
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Property Value Reference

CAS Number 451515-89-2 [1][2]

Molecular Formula
C₂₂H₂₃N₉ (Note: Inconsistency

found)¹
[1][3]

Molecular Weight
413.48 g/mol (Note:

Inconsistency found)¹
[1][2][3]

Solubility DMSO: 6 mg/mL (14.51 mM) [3]

¹Note on inconsistent data: While the user-provided chemical name and CAS number

correspond to the molecular formula C₁₄H₈ClNO₆ and molecular weight 337.67 g/mol , several

chemical supplier databases list the CAS number 451515-89-2 with a different molecular

formula (C₂₂H₂₃N₉) and molecular weight (413.48 g/mol )[1][3]. This discrepancy suggests a

potential error in public databases, and researchers should verify the identity of the compound

through independent analysis.

Biological Activity
Topoisomerase II inhibitor 13 has been shown to inhibit the activity of topoisomerase II (Topo

II). This inhibition leads to anti-proliferative effects in cancer cells. Specifically, it has

demonstrated strong activity against HL-60/MX2 cancer cells, which are derived from the HL-

60 cell line and are known for their resistance to other Topo II inhibitors. The compound is also

reported to induce apoptosis in cancer cells.

Cell Line Activity Reference

HL-60/MX2 Strong anti-proliferation

Cancer Cells Induces apoptosis [4]

Mechanism of Action
The primary mechanism of action of this compound is the inhibition of Topoisomerase II.

Topoisomerase II enzymes are crucial for managing DNA topology by catalyzing the transient

double-strand breakage and re-ligation of DNA. By inhibiting this enzyme, the compound
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disrupts DNA replication and repair processes, ultimately leading to cell cycle arrest and

apoptosis. The specific mode of inhibition (e.g., catalytic inhibition vs. stabilization of the

cleavage complex) is not detailed in the readily available literature.

Signaling Pathway Visualization

Due to the limited public information, a detailed signaling pathway for Topoisomerase II
inhibitor 13 cannot be constructed. However, a generalized workflow of its presumed

mechanism of action is presented below.
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Caption: Generalized mechanism of Topoisomerase II inhibitor 13.

Experimental Protocols
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Detailed, peer-reviewed experimental protocols for the synthesis or biological evaluation of

Topoisomerase II inhibitor 13 (CAS 451515-89-2) are not available in the public scientific

literature. The information is primarily from vendor-supplied data sheets.

General Protocol for In Vitro Cell Proliferation Assay (Hypothetical)

Based on standard laboratory procedures for assessing anti-proliferative activity, a hypothetical

protocol is provided. Researchers should optimize this based on their specific cell lines and

laboratory conditions.

Workflow Visualization
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In Vitro Cell Proliferation Assay Workflow

Seed cells in 96-well plates

Incubate for 24h

Treat with varying concentrations of
Topoisomerase II inhibitor 13

Incubate for 48-72h

Add proliferation reagent (e.g., MTT, WST-1)

Incubate for 1-4h

Measure absorbance

Calculate IC50 values

Click to download full resolution via product page

Caption: A typical workflow for an in vitro cell proliferation assay.
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Conclusion
Topoisomerase II inhibitor 13 (CAS 451515-89-2) is a compound with demonstrated

inhibitory activity against Topoisomerase II and anti-proliferative effects in specific cancer cell

lines. However, a comprehensive understanding of its biological activity, mechanism of action,

and potential therapeutic applications is hampered by the limited availability of peer-reviewed

research. The discrepancy in its reported chemical structure across various databases also

highlights the need for careful characterization by any researcher intending to work with this

molecule. Further studies are required to elucidate its detailed pharmacological profile and to

explore its potential as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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